Cas no 73276-72-9 (1,4-Benzenedicarboxaldehyde,1,4-di-2,2-diphenylhydrazone)
73276-72-9 structure
Product Name:1,4-Benzenedicarboxaldehyde,1,4-di-2,2-diphenylhydrazone
CAS No:73276-72-9
MF:C32H26N4
MW:466.575646877289
CID:579423
PubChem ID:9562616
Update Time:2025-04-19
1,4-Benzenedicarboxaldehyde,1,4-di-2,2-diphenylhydrazone Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxaldehyde,1,4-di-2,2-diphenylhydrazone
- N-[(E)-[4-[(E)-(diphenylhydrazinylidene)methyl]phenyl]methylideneamino]-N-phenylaniline
- MolPort-003-702-454
- NSC151873
- NSC-151873
- DTXSID50430318
- AKOS001574259
- (2E)-2-({4-[(E)-(2,2-DIPHENYLHYDRAZIN-1-YLIDENE)METHYL]PHENYL}METHYLIDENE)-1,1-DIPHENYLHYDRAZINE
- 73276-72-9
-
- Inchi: 1S/C32H26N4/c1-5-13-29(14-6-1)35(30-15-7-2-8-16-30)33-25-27-21-23-28(24-22-27)26-34-36(31-17-9-3-10-18-31)32-19-11-4-12-20-32/h1-26H/b33-25+,34-26+
- InChI Key: GGDGVIVVIHUAPF-BCEWYCLDSA-N
- SMILES: N(C1C=CC=CC=1)(C1C=CC=CC=1)/N=C/C1C=CC(/C=N/N(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 466.21600
- Monoisotopic Mass: 466.216
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.2A^2
- XLogP3: 8.5
Experimental Properties
- Density: 1.071
- Boiling Point: 619.58°C at 760 mmHg
- Flash Point: 328.51°C
- Refractive Index: 1.611
- PSA: 31.20000
- LogP: 8.03100
1,4-Benzenedicarboxaldehyde,1,4-di-2,2-diphenylhydrazone Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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